Cas no 2171685-22-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid)

2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a propargyl (prop-2-yn-1-yl) side chain, enabling selective functionalization via click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, while the methoxy substitution enhances solubility and stability during synthesis. This derivative is particularly useful for introducing alkyne handles into peptide backbones, facilitating subsequent bioconjugation or labeling strategies. Its structural design supports efficient incorporation into growing peptide chains while minimizing side reactions, making it a valuable tool for researchers in medicinal chemistry and bioconjugation.
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid structure
2171685-22-4 structure
Product Name:2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid
CAS No:2171685-22-4
MF:C26H28N2O6
MW:464.510327339172
CID:5825342
PubChem ID:165526017
Update Time:2025-06-14

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid
    • 2171685-22-4
    • 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
    • EN300-1495843
    • Inchi: 1S/C26H28N2O6/c1-3-14-28(16-24(29)30)25(31)23(13-8-15-33-2)27-26(32)34-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h1,4-7,9-12,22-23H,8,13-17H2,2H3,(H,27,32)(H,29,30)
    • InChI Key: AZNWCWWFRFMRGQ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(N(CC#C)CC(=O)O)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 464.19473662g/mol
  • Monoisotopic Mass: 464.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 12
  • Complexity: 740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 105Ų

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1495843-0.05g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1495843-0.1g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1495843-0.25g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1495843-0.5g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1495843-1.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
1g
$3368.0 2023-06-05
Enamine
EN300-1495843-2.5g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1495843-5.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
5g
$9769.0 2023-06-05
Enamine
EN300-1495843-10.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
10g
$14487.0 2023-06-05
Enamine
EN300-1495843-50mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
50mg
$2829.0 2023-09-28
Enamine
EN300-1495843-100mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamido]acetic acid
2171685-22-4
100mg
$2963.0 2023-09-28

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid

Research Brief on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid (CAS: 2171685-22-4)

In recent years, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid (CAS: 2171685-22-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a propargyl amide moiety, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological relevance, and emerging applications.

The primary interest in this compound stems from its role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary amine protection due to its stability under basic conditions and ease of removal under mild conditions. The propargyl amide functionality, on the other hand, offers a handle for further functionalization via click chemistry, enabling the conjugation of peptides to various payloads or surfaces. Recent studies have demonstrated the efficacy of this compound in the synthesis of complex peptide-drug conjugates (PDCs), which are increasingly being explored for targeted cancer therapies.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the use of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid as a linker in the development of antibody-drug conjugates (ADCs). The researchers reported that the propargyl amide moiety facilitated efficient conjugation of cytotoxic agents to monoclonal antibodies via copper-catalyzed azide-alkyne cycloaddition (CuAAC), resulting in ADCs with high stability and potency. The study also highlighted the compound's compatibility with Fmoc-based SPPS, enabling the seamless integration of the linker into peptide sequences.

In addition to its applications in drug conjugation, this compound has also been explored for its potential in bioorthogonal chemistry. A recent publication in Angewandte Chemie (2024) described its use in live-cell labeling experiments, where the propargyl amide group was employed for site-specific modification of proteins bearing azide-functionalized amino acids. The study demonstrated that the compound's metabolic stability and low cytotoxicity make it an attractive tool for probing biological systems in real time.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, as reported in Organic Process Research & Development (2023). The study outlined a scalable synthetic route that minimizes side reactions and improves yield, paving the way for broader adoption of this compound in industrial settings.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-(prop-2-yn-1-yl)pentanamidoacetic acid (CAS: 2171685-22-4) represents a valuable tool in chemical biology and pharmaceutical research. Its dual functionality as a protecting group and a click chemistry handle has enabled innovative applications in peptide synthesis, drug conjugation, and bioorthogonal labeling. Ongoing research efforts are expected to further expand its utility, particularly in the development of next-generation therapeutics and diagnostic tools.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.